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Compound of Interest

Compound Name: N'-Acetylacetohydrazide

Cat. No.: B145619

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of N,N'-Diacetylhydrazine (CAS 3148-73-0). The document details the
compound's properties through a structured data table, outlines experimental protocols for the
determination of these properties, and presents a visual representation of a key synthesis
pathway. This guide is intended to be a valuable resource for researchers, scientists, and
professionals involved in drug development and other chemical synthesis applications.

Physical and Chemical Properties

N,N'-Diacetylhydrazine, also known as 1,2-Diacetylhydrazine, is a white crystalline powder.[1]
Its key physical and chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C4H8N202 [1]
Molecular Weight 116.12 g/mol [1]

Melting Point 138-140 °C (lit.) [11[2]
Boiling Point 209 °C at 15 mm Hg (lit.) [11[3]
Density 1.2829 g/cm3 (rough estimate) [1][4]

Vapor Pressure

0 Paat25°C

[1]14]

Soluble in water.[1][5]
Sparingly soluble in DMSO,

Solubility ] ]

slightly soluble in Methanol.[1]

[4]
Appearance White crystalline powder [1]
pKa 11.59 + 0.23 (Predicted) [1]
LogP -1.4 at 25 °C [6]

Refractive Index

1.4880 (estimate)

[1]14]

Flash Point 209 °C at 15 mm Hg [1]
BRN 1754018 [1]
EINECS 221-576-1 [1]

Experimental Protocols

This section outlines the general methodologies for determining key physical properties of
organic compounds like N,N'-Diacetylhydrazine.

Melting Point Determination (Capillary Method)

The melting point is determined by observing the temperature at which the solid phase
transitions to a liquid.
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Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Mortar and pestle

Procedure:

A small amount of the crystalline N,N'-Diacetylhydrazine is finely powdered using a mortar
and pestle.

e The powdered sample is packed into a capillary tube to a height of 2-3 mm.

e The capillary tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The thermometer and capillary tube assembly are placed in the melting point apparatus.

e The apparatus is heated slowly and steadily, at a rate of approximately 1-2 °C per minute as
the melting point is approached.

e The temperature at which the first drop of liquid appears (T1) and the temperature at which
the entire sample becomes a clear liquid (T2) are recorded.

e The melting point range is reported as T1-T2. For a pure compound, this range is typically
narrow.

Boiling Point Determination (Siwoloboff Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:
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Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.qg., oil bath)

Beaker

Procedure:
o A small amount of liquid N,N'-Diacetylhydrazine (if melted) is placed in a small test tube.

o Acapillary tube, sealed at one end, is placed in the test tube with the open end submerged
in the liquid.

e The test tube is attached to a thermometer and heated in a heating bath.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is stopped, and the liquid is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Solubility Determination

This protocol determines the solubility of a compound in various solvents.
Apparatus:

Test tubes

Graduated cylinder or pipette

Spatula

Vortex mixer (optional)
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Procedure:
o Asmall, measured amount of N,N'-Diacetylhydrazine (e.g., 10 mg) is placed into a test tube.
o A measured volume of the solvent (e.g., 1 mL of water) is added to the test tube.

e The mixture is vigorously agitated (e.g., by vortexing or shaking) for a set period (e.g., 1-2
minutes).

e The mixture is visually inspected to determine if the solid has completely dissolved.

« If the solid dissolves, it is recorded as soluble. If it does not, it is recorded as insoluble. For
intermediate cases, terms like "sparingly soluble" or "slightly soluble" can be used.

e This procedure is repeated with different solvents (e.g., DMSO, Methanol) to determine the
solubility profile.

Synthesis and Reaction Pathways

As N,N'-Diacetylhydrazine is primarily a synthetic intermediate, a signaling pathway is not
applicable. Instead, a representative synthesis workflow is presented below. One common
method for the preparation of N,N'-Diacetylhydrazine involves the reaction of hydrazine hydrate
with a high-boiling point ester, such as isoamyl acetate.

Vacuum Distillation N,N'-Diacetylhydrazine

Cool & Purify

Reflux
(7 hours) __Removevia
Rectification Water & Isoamyl Alcohol

Hydrazine Hydrate

Reaction Vessel
(Heated to 142°C)

Isoamyl Acetate
(High-boiling ester)

Click to download full resolution via product page

Caption: Synthesis of N,N'-Diacetylhydrazine from Hydrazine Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b145619?utm_src=pdf-custom-synthesis
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://patents.google.com/patent/CN114516819A/en
https://patents.google.com/patent/CN114516819A/en
https://www.benchchem.com/product/b145619#cas-3148-73-0-physical-and-chemical-characteristics
https://www.benchchem.com/product/b145619#cas-3148-73-0-physical-and-chemical-characteristics
https://www.benchchem.com/product/b145619#cas-3148-73-0-physical-and-chemical-characteristics
https://www.benchchem.com/product/b145619#cas-3148-73-0-physical-and-chemical-characteristics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145619?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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